Cas no 82064-38-8 (Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-propylbutyl) ester)

Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-propylbutyl) ester structure
82064-38-8 structure
Product Name:Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-propylbutyl) ester
CAS No:82064-38-8
MF:C18H34O6
MW:346.458966732025
CID:699697
PubChem ID:12892184
Update Time:2025-04-19

Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-propylbutyl) ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-propylbutyl) ester
    • diheptan-4-yl (2R,3R)-2,3-dihydroxybutanedioate
    • 82064-38-8
    • DTXSID20512433
    • Inchi: 1S/C18H34O6/c1-5-9-13(10-6-2)23-17(21)15(19)16(20)18(22)24-14(11-7-3)12-8-4/h13-16,19-20H,5-12H2,1-4H3/t15-,16-/m1/s1
    • InChI Key: XDCSODMMJNWPAU-HZPDHXFCSA-N
    • SMILES: O(C([C@@H]([C@H](C(=O)OC(CCC)CCC)O)O)=O)C(CCC)CCC

Computed Properties

  • Exact Mass: 346.23553880g/mol
  • Monoisotopic Mass: 346.23553880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 15
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 93.1Ų
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